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Cat. No.: B12374705 Get Quote

Introduction

Repaglinide is a fast-acting oral hypoglycemic agent used for the management of type 2

diabetes mellitus.[1] Therapeutic drug monitoring (TDM) of Repaglinide is crucial to optimize

dosing, ensure efficacy, and minimize the risk of adverse effects such as hypoglycemia.[2][3]

This document provides a detailed application note and a representative protocol for the

quantitative analysis of Repaglinide in human plasma using Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS), employing Repaglinide M2-D5 as an internal

standard (IS). Repaglinide M2-D5, a deuterated stable isotope of the M2 metabolite of

Repaglinide, is an ideal internal standard as it shares similar physicochemical properties with

the analyte, ensuring accurate and precise quantification by compensating for matrix effects

and variations in sample processing and instrument response.[4]

Pharmacokinetics and Metabolism

Repaglinide is rapidly absorbed after oral administration, with peak plasma concentrations

reached within one hour.[5] It is extensively metabolized in the liver, primarily by cytochrome

P450 enzymes CYP3A4 and CYP2C8. The major metabolites include M1 (aromatic amine), M2

(oxidized dicarboxylic acid), and M4 (hydroxylated on the piperidine ring). These metabolites

are pharmacologically inactive and are primarily excreted in the bile. Given that Repaglinide M2

is a significant metabolite, the use of its deuterated analog, Repaglinide M2-D5, as an internal

standard is a scientifically sound approach for TDM.
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The metabolic conversion of Repaglinide to its primary metabolites is illustrated in the following

pathway.
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Sample Preparation

Analysis

Data Processing

1. Plasma Sample (100 µL)

2. Add Internal Standard
(Repaglinide M2-D5)

3. Protein Precipitation
(Acetonitrile)

4. Vortex

5. Centrifuge

6. Transfer Supernatant

7. LC-MS/MS Analysis

8. Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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